Cas no 1798004-39-3 (11,11-Dichloro Oxcarbazepine)

11,11-Dichloro Oxcarbazepine is a dichlorinated derivative of oxcarbazepine, a well-known anticonvulsant. This compound is primarily utilized as an intermediate in pharmaceutical synthesis, particularly for the development of antiepileptic drugs. Its key advantages include enhanced stability and reactivity due to the presence of two chlorine atoms at the 11-position, which can facilitate further chemical modifications. The dichloro substitution may also influence the compound's metabolic profile, potentially offering improved pharmacokinetic properties in derivative formulations. As a high-purity synthetic intermediate, it is valued for its consistency and suitability in precision drug development processes. Its use is typically confined to controlled laboratory and industrial settings.

11,11-Dichloro Oxcarbazepine structure

Product Name:11,11-Dichloro Oxcarbazepine

CAS No:1798004-39-3

MF:C₁₅H₁₀Cl₂N₂O₂

MW:321.158101558685

CID:4551745

Update Time:2025-06-08

11,11-Dichloro Oxcarbazepine Chemical and Physical Properties

Names and Identifiers

- 11,11-Dichloro Oxcarbazepine
- Inchi： 1S/C15H10Cl2N2O2/c16-15(17)10-6-2-4-8-12(10)19(14(18)21)11-7-3-1-5-9(11)13(15)20/h1-8H,(H2,18,21)
- InChI Key： PJCNKGXLGJJUKF-UHFFFAOYSA-N
- SMILES： C1(=O)c2ccccc2N(C(=O)N)c2ccccc2C1(Cl)Cl

11,11-Dichloro Oxcarbazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D435540-2.5mg	11,11-Dichloro Oxcarbazepine	1798004-39-3		2.5mg	$ 201.00	2023-04-17
TRC	D435540-25mg	11,11-Dichloro Oxcarbazepine	1798004-39-3		25mg	$ 1596.00	2023-04-17

11,11-Dichloro Oxcarbazepine Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 11,11-Dichloro Oxcarbazepine

Comprehensive Overview of 11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3): Properties, Applications, and Research Insights

11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3) is a specialized chemical compound derived from the structural modification of Oxcarbazepine, a well-known anticonvulsant drug. This derivative has garnered significant attention in pharmaceutical research due to its unique halogenated structure, which may influence its pharmacokinetic and pharmacodynamic properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, epilepsy treatment, and neuropathic pain management.

The compound's molecular formula, C₁₅H₁₀Cl₂N₂O₂, highlights the introduction of two chlorine atoms at the 11-position, a modification that could enhance its binding affinity to target receptors. Recent studies suggest that 11,11-Dichloro Oxcarbazepine may exhibit improved metabolic stability compared to its parent compound, making it a candidate for next-generation therapeutic agents. This aligns with current trends in precision medicine and drug repurposing, where slight molecular alterations can lead to significant clinical benefits.

In the context of synthetic chemistry, 1798004-39-3 serves as a valuable intermediate for developing novel analogs. Its synthesis typically involves multi-step organic reactions, including chlorination and oxidation processes, which are optimized for yield and purity. The compound's crystallinity and solubility profile are critical parameters for formulation scientists, especially in designing oral dosage forms or controlled-release systems.

From a market perspective, the demand for 11,11-Dichloro Oxcarbazepine is driven by its potential in addressing drug-resistant epilepsy, a hot topic in neurology. Search engine analytics reveal frequent queries such as "new epilepsy drugs 2024" and "modified anticonvulsants for better efficacy," reflecting public interest in advanced treatments. Additionally, its role in neuroprotection studies resonates with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

Quality control of CAS No. 1798004-39-3 involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, to ensure compliance with pharmacopeial standards. Regulatory guidelines emphasize the need for impurity profiling and stability testing, particularly for compounds intended for preclinical trials. These aspects are frequently searched by professionals under terms like "HPLC methods for oxcarbazepine derivatives" or "ICH stability protocols for CNS drugs."

Environmental and safety assessments of 11,11-Dichloro Oxcarbazepine are also critical, given the increasing scrutiny of pharmaceutical waste and green chemistry practices. Researchers are exploring biodegradable formulations and solvent-free synthesis methods to align with sustainability goals. This aligns with popular search trends such as "eco-friendly drug synthesis" and "reducing API environmental impact."

In conclusion, 11,11-Dichloro Oxcarbazepine (CAS No. 1798004-39-3) represents a promising avenue for both academic and industrial research. Its dual focus on therapeutic innovation and sustainable manufacturing positions it as a compound of high relevance in modern pharmacology. Future studies may explore its mechanism of action in greater depth or investigate synergistic effects with other CNS-active compounds, further expanding its potential applications.